Cas no 2243504-55-2 (2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 2243504-55-2
• MF: C₂₄H₂₀ClNO₅
• MW: 437.872305870056
• CID: 5194303
• PubChem ID: 165718750
• Update Time: 2025-06-08

2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(5-chloro-2-methoxyphenyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

• Inchi： 1S/C24H20ClNO5/c1-30-22-11-10-15(25)12-21(22)26(13-23(27)28)24(29)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20H,13-14H2,1H3,(H,27,28)
• InChI Key： IQQQPKDNTUXBMP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=CC(Cl)=CC=C1OC)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

Introduction to 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic Acid (CAS No. 2243504-55-2)

2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid, identified by its CAS number 2243504-55-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by the presence of several key functional groups, including a 5-chloro-2-methoxyphenyl moiety and a (9H-fluoren-9-yl)methoxycarbonyl group. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological targets. The presence of the aminoacetic acid backbone further enhances its potential as a building block for more complex drug molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of the 5-chloro-2-methoxyphenyl group and the (9H-fluoren-9-yl)methoxycarbonyl moiety provides a versatile scaffold that can be modified to target different biological processes. This flexibility makes it an attractive choice for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes implicated in disease progression. For instance, research has shown that modifications to the aminoacetic acid backbone can enhance binding affinity to target proteins, leading to more potent pharmacological effects. These findings have prompted further investigation into the structural optimization of this molecule.

The use of computational modeling and high-throughput screening techniques has been instrumental in identifying promising derivatives of 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid. These approaches have allowed researchers to rapidly evaluate the biological activity of numerous analogs, thereby accelerating the drug discovery process. The integration of these technologies with traditional synthetic chemistry has led to the identification of several lead compounds that are now being advanced into preclinical studies.

In addition to its potential as a drug intermediate, this compound has also been explored for its role in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe, scientists can gain insights into how different molecules interact with biological targets, which can inform the design of future therapeutic agents.

The synthesis of 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and commercial purposes. These improvements have been crucial in making this compound more accessible for further development.

The pharmacokinetic properties of this compound are also being carefully evaluated to ensure its suitability for therapeutic use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in determining its clinical efficacy and safety. By optimizing these properties, researchers aim to develop formulations that maximize drug delivery and minimize adverse effects.

In conclusion, 2-(5-chloro-2-methoxyphenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 2243504-55-2) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. With ongoing research and technological advancements, this compound holds great potential for addressing unmet medical needs in various disease areas.